N-[2-[4-(methylthio)phenyl]-1-(1-piperidinylcarbonyl)vinyl]-2-furamide

• IUPAC Name: N-[(Z)-1-(4-methylsulfanylphenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H22N2O3S/c1-26-16-9-7-15(8-10-16)14-17(20(24)22-11-3-2-4-12-22)21-19(23)18-6-5-13-25-18/h5-10,13-14H,2-4,11-12H2,1H3,(H,21,23)/b17-14-
• InChI Key: XRIUZNMGGNCTMP-VKAVYKQESA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C(C(=O)N2CCCCC2)NC(=O)C3=CC=CO3
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C(/C(=O)N2CCCCC2)\NC(=O)C3=CC=CO3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

N-[2-[4-(methylthio)phenyl]-1-(1-piperidinylcarbonyl)vinyl]-2-furamide, commonly known as MTIP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTIP is a potent and selective antagonist of the dopamine D3 receptor, which plays a crucial role in regulating the reward system in the brain.

Mechanism of Action

MTIP exerts its pharmacological effects by selectively binding to the dopamine D3 receptor and blocking its activation by endogenous dopamine. The dopamine D3 receptor is primarily expressed in the mesolimbic system, which is involved in the regulation of reward and motivation. By blocking the activation of the dopamine D3 receptor, MTIP reduces the reinforcing effects of drugs of abuse and other rewarding stimuli.
Biochemical and physiological effects:
MTIP has been shown to have a number of biochemical and physiological effects, including reducing drug-seeking behavior, modulating dopaminergic neurotransmission, and improving cognitive function. MTIP has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

MTIP has several advantages for lab experiments, including its high selectivity for the dopamine D3 receptor and its ability to cross the blood-brain barrier. However, MTIP also has some limitations, including its relatively short half-life and the need for specialized equipment and expertise to synthesize and administer the compound.

Future Directions

There are several future directions for research on MTIP, including the development of more potent and selective analogs, the investigation of its potential in the treatment of other psychiatric disorders, and the exploration of its mechanism of action at the molecular level. Additionally, the use of MTIP in combination with other pharmacological agents may enhance its therapeutic potential and reduce the risk of adverse effects.

Scientific Research Applications

MTIP has been extensively studied for its potential therapeutic applications, particularly in the treatment of drug addiction and psychiatric disorders. The dopamine D3 receptor, which is the target of MTIP, has been implicated in the development and maintenance of addiction and other addictive behaviors. MTIP has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for addiction.
In addition to addiction, MTIP has also been studied for its potential in the treatment of schizophrenia, depression, and other psychiatric disorders. The dopamine D3 receptor is thought to play a role in the pathophysiology of these disorders, and MTIP has been shown to modulate dopaminergic neurotransmission in the brain.